Cas no 477499-96-0 (ethyl 3-[4-(morpholine-4-sulfonyl)benzamido]-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-[4-(morpholine-4-sulfonyl)benzamido]-1-benzofuran-2-carboxylate
• CAS No: 477499-96-0
• MF: C₂₂H₂₂N₂O₇S
• MW: 458.484284877777
• CID: 5849909
• PubChem ID: 16800784
• Update Time: 2025-05-22

ethyl 3-[4-(morpholine-4-sulfonyl)benzamido]-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 3-[[4-(4-morpholinylsulfonyl)benzoyl]amino]-, ethyl ester
• 477499-96-0
• F0666-1605
• ethyl 3-(4-(morpholinosulfonyl)benzamido)benzofuran-2-carboxylate
• ethyl 3-[(4-morpholin-4-ylsulfonylbenzoyl)amino]-1-benzofuran-2-carboxylate
• ethyl 3-[4-(morpholine-4-sulfonyl)benzamido]-1-benzofuran-2-carboxylate
• AKOS024594584
• AB00671750-01
• Oprea1_692824

• Inchi： 1S/C22H22N2O7S/c1-2-30-22(26)20-19(17-5-3-4-6-18(17)31-20)23-21(25)15-7-9-16(10-8-15)32(27,28)24-11-13-29-14-12-24/h3-10H,2,11-14H2,1H3,(H,23,25)
• InChI Key： ONAOTIWCGACFQX-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=C(S(N3CCOCC3)(=O)=O)C=C2)=C1C(OCC)=O

Computed Properties

• Exact Mass: 458.11477222g/mol
• Monoisotopic Mass: 458.11477222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• pka: 11.01±0.43(Predicted)

Additional information on ethyl 3-[4-(morpholine-4-sulfonyl)benzamido]-1-benzofuran-2-carboxylate

Comprehensive Overview of Ethyl 3-[4-(Morpholine-4-sulfonyl)benzamido]-1-benzofuran-2-carboxylate (CAS No. 477499-96-0)

The compound ethyl 3-[4-(morpholine-4-sulfonyl)benzamido]-1-benzofuran-2-carboxylate (CAS No. 477499-96-0) is a synthetic organic molecule with a unique structural framework that combines a benzofuran core with a morpholine sulfonyl moiety. This chemical entity has garnered significant attention in pharmaceutical research and medicinal chemistry due to its potential as a bioactive scaffold. Its molecular formula and intricate architecture make it a subject of interest for drug discovery and targeted therapy development.

In recent years, the demand for heterocyclic compounds like benzofuran derivatives has surged, driven by their versatility in kinase inhibition and enzyme modulation. Researchers are particularly intrigued by the morpholine sulfonyl group, which is known to enhance solubility and binding affinity in biological systems. This aligns with current trends in precision medicine, where small-molecule inhibitors are designed for high specificity and low toxicity.

The synthesis of CAS No. 477499-96-0 typically involves multi-step organic reactions, including amidation and esterification, to achieve the desired functionalization. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its purity and structural integrity. These methods are frequently searched by organic chemists and QC specialists, reflecting the compound's relevance in industrial applications.

From a therapeutic perspective, this compound's benzofuran carboxylate backbone is analogous to several FDA-approved drugs, sparking investigations into its potential for anti-inflammatory or anticancer properties. Online forums and scientific databases often highlight queries about its mechanism of action and structure-activity relationships (SAR), underscoring its research appeal.

Environmental and regulatory compliance aspects of ethyl 3-[4-(morpholine-4-sulfonyl)benzamido]-1-benzofuran-2-carboxylate are also frequently discussed. With growing emphasis on green chemistry, labs are exploring solvent-free synthesis routes and biodegradable analogs to align with sustainability goals. This resonates with industry professionals searching for eco-friendly alternatives.

In summary, CAS No. 477499-96-0 represents a multifunctional compound at the intersection of drug development and material science. Its hybrid structure and modifiable functional groups offer vast opportunities for innovation, making it a staple in academic publications and patent filings. As AI-driven drug design gains traction, such molecules are likely to play a pivotal role in next-generation therapeutics.